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Compound of Interest

Compound Name: 4-Bromo-1-methylpiperidine

Cat. No.: B1279848

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties and synthetic approaches for 4-Bromo-1-methylpiperidine, a key intermediate in
organic synthesis and pharmaceutical development.

Core Molecular Data

4-Bromo-1-methylpiperidine is a heterocyclic organic compound valued for its utility as a
versatile building block in the synthesis of more complex molecules.[1] Its key quantitative data
are summarized below.

Property Value Source
Molecular Formula C6H12BrN [1][2]
Molecular Weight 178.07 g/mol [1][2]
Exact Mass 177.01531 Da [1]

CAS Number 76444-51-4 [1]

Synthesis of 4-Bromo-1-methylpiperidine

The synthesis of 4-Bromo-1-methylpiperidine is crucial for its application in further chemical
transformations. While specific, detailed experimental protocols are often proprietary, the
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general synthetic routes are well-established in the chemical literature. Common strategies
involve either the bromination of an N-methylated piperidine precursor or the alkylation of a
brominated piperidine core.[1]

A prevalent method for synthesizing 4-Bromo-1-methylpiperidine is through the nucleophilic
substitution of the hydroxyl group in 1-Methyl-4-piperidinol using a brominating agent.

Reaction Scheme:

1-Methyl-4-piperidinol is treated with a suitable brominating agent, such as hydrobromic acid or
phosphorus tribromide, to replace the hydroxyl group with a bromine atom. This reaction is a
standard transformation of an alcohol to an alkyl halide.

Generalized Procedure:
e Reactant Preparation: 1-Methyl-4-piperidinol is dissolved in an appropriate solvent.

» Addition of Brominating Agent: The brominating agent is added to the solution, often under
controlled temperature conditions to manage the reaction's exothermicity.

e Reaction: The mixture is typically heated to reflux for a specified period to ensure the
completion of the substitution reaction.

o Work-up: Upon completion, the reaction mixture is cooled, and the pH is adjusted. The
product is then extracted using an organic solvent.

 Purification: The crude product is purified, commonly through distillation or column
chromatography, to yield pure 4-Bromo-1-methylpiperidine.

It is important to note that a detailed, step-by-step experimental protocol with specific reagents,
quantities, and reaction conditions for the synthesis of 4-Bromo-1-methylpiperidine is not
readily available in publicly accessible literature. The procedure described above is a
generalized representation based on common organic chemistry principles for similar
transformations.

Visualized Synthesis Workflow
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The following diagram illustrates a generalized workflow for the synthesis of 4-Bromo-1-
methylpiperidine from 1-Methyl-4-piperidinol.

Synthesis Workflow: 4-Bromo-1-methylpiperidine
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Caption: Generalized workflow for the synthesis of 4-Bromo-1-methylpiperidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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